![molecular formula C14H20N2O4S B1202620 Antibiotic PS 6 CAS No. 72615-19-1](/img/structure/B1202620.png)
Antibiotic PS 6
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Overview
Description
PS-6 is a member of carbapenems.
Scientific Research Applications
Antimicrobial Photodynamic Therapy (aPDT)
aPDT Mechanisms : aPDT is a promising approach against pathogens resistant to common antibiotics and antiseptics. It involves activating a non-toxic molecule (photosensitizer, PS) with visible light, generating reactive oxygen species that kill bacteria via oxidative burst. This method is effective without inducing resistance and is subject to extensive in vitro research for clinical application (Cieplik et al., 2018).
Efficacy Against Various Bacteria : Studies show that aPDT, using different photosensitizers like methylene blue, chlorin-e6, or curcumin, is effective in eliminating gram-positive bacteria. The efficacy varies among bacterial species, indicating the potential for targeted treatment (de Annunzio et al., 2018).
Influence of Bacterial Growth Phase and Slime : Research indicates that the effectiveness of aPDT can vary depending on the bacterial growth phase and the presence of extracellular slime. This suggests the need for tailored aPDT approaches based on the specific characteristics of the bacterial infection (Gad et al., 2004).
Benzylidene Cyclopentanone PSs : The study of benzylidene cyclopentanone-based photosensitizers in aPDT reveals significant differences in bacterial binding/uptake abilities and aPDT effects, indicating the potential for tailored aPDT strategies based on PS chemical structures (Fang et al., 2016).
Antibacterial Photodynamic Therapy
New Approaches and Effectiveness : Recent advancements in antibacterial photodynamic therapy have demonstrated its potential as an effective alternative to traditional antibiotic treatments, particularly against antibiotic-resistant strains. This approach has been explored for various bacteria, including Gram-negative species (Sperandio et al., 2013).
Bacterial Inactivation and Biofilms : Research has focused on the potential of aPDT for inactivating biofilms formed by oral key pathogens. This approach is particularly relevant in dentistry to address periodontal, endodontic, or mucosal topical infections caused by bacterial or yeast biofilms (Cieplik et al., 2014).
Photodynamic Therapy for Infectious Diseases : Photodynamic therapy using non-toxic dyes (PS) and light has shown effectiveness in killing pathogenic microorganisms in vitro. Its application in treating infections in animal models or patients is an area of ongoing development (Hamblin & Hasan, 2004).
Properties
CAS No. |
72615-19-1 |
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Molecular Formula |
C14H20N2O4S |
Molecular Weight |
312.39 g/mol |
IUPAC Name |
(5R,6R)-3-(2-acetamidoethylsulfanyl)-7-oxo-6-propan-2-yl-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid |
InChI |
InChI=1S/C14H20N2O4S/c1-7(2)11-9-6-10(21-5-4-15-8(3)17)12(14(19)20)16(9)13(11)18/h7,9,11H,4-6H2,1-3H3,(H,15,17)(H,19,20)/t9-,11-/m1/s1 |
InChI Key |
SUMQHCXEWHRKGG-MWLCHTKSSA-N |
Isomeric SMILES |
CC(C)[C@@H]1[C@H]2CC(=C(N2C1=O)C(=O)O)SCCNC(=O)C |
SMILES |
CC(C)C1C2CC(=C(N2C1=O)C(=O)O)SCCNC(=O)C |
Canonical SMILES |
CC(C)C1C2CC(=C(N2C1=O)C(=O)O)SCCNC(=O)C |
72615-19-1 | |
Synonyms |
DL-erythro-1-phenoxy-3-((3,4-dimethoxyphenthyl)amino)butan-2-ol PS 6 PS-6 |
Origin of Product |
United States |
Retrosynthesis Analysis
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